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Compound of Interest

Compound Name: Bromocresol Green

Cat. No.: B025135

An In-depth Technical Guide to Bromocresol
Green

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, structure, synthesis,
and key applications of Bromocresol Green (BCG), a vital triphenylmethane dye in various
scientific domains.

Core Chemical Identity and Structure

Bromocresol green is a member of the sulfonephthalein class of dyes and is widely
recognized for its utility as a pH indicator.[1] Its chemical structure is characterized by a central
carbon atom bonded to three aromatic rings. Two of these are substituted with bromine atoms,
methyl groups, and hydroxyl groups, while the third is part of a sultone ring structure.

The IUPAC name for bromocresol green is 2,6-dibromo-4-[3-(3,5-dibromo-4-hydroxy-2-
methylphenyl)-1,1-dioxo-2,1A%-benzoxathiol-3-yl]-3-methylphenol.[2][3] The molecule's
complexity gives rise to its significant properties, particularly its pH-dependent color change.

Physicochemical Properties

A summary of the key quantitative data for bromocresol green is presented in the table below,
facilitating easy reference and comparison.
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Property Value Reference
Chemical Formula C21H14BrsOsS [1][4]
Molecular Weight 698.01 g/mol [1][2][4]
CAS Number 76-60-8 [11[2][4]
Appearance Beige to yellow-brown powder [1114]
Melting Point 225 °C (decomposes) [4]

pKa 47-4.9 [11[31[5]

pH Transition Range 3.8 (Yellow) to 5.4 (Blue) [3114]
UV-Visible (Amax) 423 nm, 444 nm, 617 nm [4]

Soluble in ethanol, diethyl
Solubility ether, benzene. Sparingly [31[6]

soluble in water.

Synthesis of Bromocresol Green

The synthesis of bromocresol green is typically achieved through the bromination of m-
cresolsulfonphthalein (cresol purple).[1][7]

Experimental Protocol: Synthesis of Bromocresol Green
o Dissolution of Reactants:

o Dissolve 2 kg of m-cresol purple in 2.5 liters of glacial acetic acid.

o Separately, prepare a solution of 1.5 kg of bromine in 1.25 liters of glacial acetic acid.[7][8]
» Bromination Reaction:

o Slowly add the bromine-glacial acetic acid solution to the m-cresol purple solution. The
temperature of the reaction mixture should be maintained below 80°C.[7][8]

e Reaction Completion and Precipitation:
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o After the addition is complete, continue stirring the mixture and maintain the temperature
between 80-90°C for 24 hours to ensure the reaction goes to completion.[7][8]

e Isolation and Purification of Crude Product:

o Cool the reaction mixture to allow for the precipitation of the crude bromocresol green.

o Filter the precipitate and wash it twice with glacial acetic acid.

o Air-dry or drain the precipitate and then dry it at 50-60°C to obtain the crude product.[7][8]
e Recrystallization:

o Recrystallize the crude bromocresol green from benzene or glacial acetic acid to yield
the pure compound, which appears as white crystals with a melting point of 218-219°C.[6]

[7]8]

Mechanism of Action as a pH Indicator

The utility of bromocresol green as a pH indicator stems from its ability to exist in different
tautomeric forms with distinct colors at different pH values. In an aqueous solution, it
undergoes ionization. Below a pH of 3.8, it is in its monoanionic form, which appears yellow. As
the pH increases above 5.4, it deprotonates further to give the dianionic form, which is blue and
stabilized by resonance.[1][3][4] The acid dissociation constant (pKa) for this reaction is
approximately 4.8.[1] The two forms have an isosbestic point in their UV-Visible spectrum
around 515 nm, indicating a direct interconversion between the two forms.[1][9]

Acidic Form (Yellow) Basic Form (Blue)
pH < 3.8 pH>5.4

Click to download full resolution via product page

Caption: pH-dependent equilibrium of Bromocresol Green.

Key Experimental Applications and Protocols
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Bromocresol green is a versatile dye with numerous applications in research and clinical
diagnostics.

5.1. Serum Albumin Determination (BCG Assay)

One of the primary uses of bromocresol green is in the colorimetric determination of serum
albumin concentration.[4][9] At a slightly acidic pH, albumin binds to bromocresol green,
causing a color change from yellow-green to green-blue.[3][10] The intensity of the blue-green
color, measured spectrophotometrically at approximately 628 nm, is proportional to the albumin
concentration.[9][11]

Experimental Protocol: Preparation of BCG Indicator Solution for Titration
e Weighing: Accurately weigh 0.1 g of bromocresol green powder.

 Dissolving: Transfer the powder to a beaker and add 2.9 ml of 0.02 N sodium hydroxide
solution.

e Mixing: Gently warm the mixture on a hot plate and stir until the powder is completely
dissolved.

« Dilution: Quantitatively transfer the solution to a 250 ml volumetric flask.

e Final Volume: Add distilled water to the flask to bring the final volume to the 250 ml mark and
mix thoroughly.

5.2. Thin-Layer Chromatography (TLC)

Bromocresol green is used as a visualization agent in TLC for detecting acidic compounds.[1]
[4][9] An ethanol solution (0.04 wt%) of bromocresol green can be sprayed onto the TLC
plate. Acidic compounds with a pKa below 5.0 will appear as yellow spots on a blue
background.[1]

5.3. DNA Agarose Gel Electrophoresis

In DNA agarose gel electrophoresis, bromocresol green serves as a tracking dye.[3][4][12] Its
migration through the gel allows for the monitoring of the electrophoresis progress.
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The workflow for utilizing Bromocresol Green in these applications follows a logical
progression from solution preparation to data analysis.

Preparation

Prepare BCG Solution

Application

Acid-Base Titration TLC Plate Staining Serum Albumin Assay

Analysis

Visual Endpoint Spectrophotometry
(Color Change) (Absorbance at 628 nm)

Click to download full resolution via product page

Caption: General workflow for Bromocresol Green applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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